molecular formula C11H11N3O2 B11725689 4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one

4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one

Cat. No.: B11725689
M. Wt: 217.22 g/mol
InChI Key: UOHORZNPOBUAPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(Hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one is a pyrazolone derivative characterized by a 2,3-dihydro-1H-pyrazol-3-one core substituted with a hydroxyimino methyl group at position 4, a methyl group at position 2, and a phenyl ring at position 3. Pyrazolone derivatives are widely studied for their pharmacological activities, including anti-inflammatory and antimicrobial properties, though specific data for this compound requires further exploration .

Properties

IUPAC Name

4-(hydroxyiminomethyl)-2-methyl-5-phenyl-1H-pyrazol-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11N3O2/c1-14-11(15)9(7-12-16)10(13-14)8-5-3-2-4-6-8/h2-7,13,16H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UOHORZNPOBUAPW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C(=C(N1)C2=CC=CC=C2)C=NO
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11N3O2
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

217.22 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one typically involves the reaction of hydrazine derivatives with β-diketones or β-ketoesters. One common method includes the condensation of phenylhydrazine with ethyl acetoacetate, followed by cyclization and subsequent oximation to introduce the hydroxyimino group .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oximes and nitroso derivatives.

    Reduction: Reduction reactions can convert the hydroxyimino group to an amino group.

    Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the hydroxyimino group.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

    Substitution: Nucleophiles like amines and thiols can be used under mild conditions.

Major Products

The major products formed from these reactions include oximes, amines, and substituted pyrazolones, which can further be utilized in various applications .

Scientific Research Applications

4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one has several scientific research applications:

Mechanism of Action

The mechanism of action of 4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one involves its interaction with specific molecular targets. The hydroxyimino group can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Core Structural Features and Substituent Variations

The compound shares a pyrazol-3-one scaffold with several analogs, but differences in substituents lead to distinct properties:

Compound Name Substituents at Key Positions Notable Functional Groups
Target Compound 4: -(CH=N-OH), 2: -CH3, 5: -Ph Hydroxyimino, methyl, phenyl
(Z)-4-((3-Amino-5-imino...-ylidene)methylamino)... 4: Aminomethylene, 5: imino Amino, imino, phenyl
4-(Benzo[d]thiazol-2-yl)-3-methyl-1-phenyl... 4: Benzothiazole, 3: -CH3 Benzothiazole, methyl
5-Ethoxy-2-phenyl-4-[(3-pyridinylmethyl)amino]... 5: -OCH2CH3, 4: -NHCH2-pyridinyl Ethoxy, pyridinylmethylamino
4-(2,4-Dichlorophenyl)(5-hydroxy-3-methyl...) 4: Dichlorophenyl, 5: -OH Dichlorophenyl, hydroxyl

Key Observations :

  • Hydroxyimino vs. Amino/Imino Groups: The hydroxyimino group in the target compound may enhance hydrogen-bonding interactions compared to amino/imino substituents in analogs like the (Z)-4-((3-Amino...) derivative .
  • Aromatic vs. Heteroaromatic Substituents : Benzothiazole () and pyridinyl () groups introduce π-π stacking or dipole interactions absent in the phenyl-substituted target compound.
  • Electron-Withdrawing Effects: Dichlorophenyl and benzothiazole substituents () likely increase electrophilicity compared to the hydroxyimino group.

Physical and Spectroscopic Properties

Melting Points and Spectral Data

Compound Name Melting Point (°C) IR Data (cm⁻¹)
Target Compound Not reported Expected peaks: ~1660 (C=O), ~3300 (N-OH)
(Z)-4-((3-Amino...) Derivative 172.7 3386 (NH), 1660 (C=O)
5-Ethoxy-2-phenyl-4-[(3-pyridinylmethyl)amino]... Not reported Likely C=O (~1650–1680), NH (~3300)

Analysis :

  • The (Z)-4-((3-Amino...) derivative’s IR spectrum confirms the presence of NH/NH2 groups (3386–3276 cm⁻¹) and a carbonyl (1660 cm⁻¹), aligning with the target compound’s expected C=O stretch .
  • Ethoxy and pyridinyl groups () may shift C=O peaks slightly due to electronic effects.

Crystallographic and Computational Insights

  • Crystal Packing: Derivatives like 4-(2,4-dichlorophenyl)... () exhibit layered packing due to Cl···Cl and π-π interactions, whereas the hydroxyimino group in the target compound may promote hydrogen-bonded networks.
  • Software Tools : SHELX and ORTEP (–6) are widely used for refining crystal structures, suggesting that the target compound’s geometry could be analyzed similarly .

Biological Activity

4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one, also known by its IUPAC name 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde oxime, is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological properties, including antiviral and antibacterial activities, as well as its chemical characteristics.

The compound has the following chemical characteristics:

  • Molecular Formula : C₁₂H₁₃N₃O₂
  • Molecular Weight : 231.255 g/mol
  • CAS Number : 89169-88-0
  • SMILES Notation : CN1N(C(=O)C(C=NO)=C1C)C1=CC=CC=C1

Antiviral Activity

Recent studies have highlighted the antiviral potential of pyrazole derivatives, including compounds similar to 4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one. For instance:

  • Herpes Simplex Virus (HSV) : A study demonstrated that certain pyrazole derivatives exhibited significant antiviral efficacy against HSV type 1, with reductions in plaque formation by up to 69% at specific concentrations .
  • Tobacco Mosaic Virus (TMV) : Another derivative showed a beneficial effect of 50.1% on TMV at a concentration of 0.5 mg/mL .

Antibacterial Activity

The compound's structure suggests potential antibacterial properties, particularly against biofilms formed by pathogenic bacteria:

  • Pseudomonas aeruginosa : Research indicates that small molecules with similar structures can inhibit biofilm formation significantly, outperforming conventional antibiotics .
  • Staphylococcus aureus : Compounds in the same class have shown activity against S. aureus biofilms, suggesting that the target compound may also exhibit similar properties.

Structure–Activity Relationship (SAR)

The biological activity of pyrazole derivatives is often influenced by their structural features. Key findings include:

  • The presence of hydroxyl and oxime functional groups enhances biological activity.
  • Substituents at specific positions on the pyrazole ring can modulate potency and selectivity against various pathogens.

Case Studies

Several case studies have been documented regarding the biological evaluation of pyrazole derivatives:

  • Study on Antiviral Efficacy : A series of pyrazolo[3,4-d]pyrimidine derivatives were tested for their ability to inhibit viral replication in vitro. Results indicated that modifications at the C-2 and N-3 positions significantly affected their antiviral potency .
  • Antibacterial Screening : In a comparative analysis of various heterocyclic compounds, those with a pyrazole core demonstrated superior activity against biofilm-forming bacteria compared to traditional antibiotics like levofloxacin .

Data Tables

Biological ActivityTarget Pathogen/ VirusEfficacy (%)Concentration (mg/mL)
AntiviralHSV type 169Not specified
AntiviralTMV50.10.5
AntibacterialPseudomonas aeruginosaSignificantNot specified
AntibacterialStaphylococcus aureusModerateNot specified

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.